Cas no 66841-24-5 ((1R,2S,1'R)-Cypermethrin)

• Product Name: (1R,2S,1'R)-Cypermethrin
• CAS No: 66841-24-5
• Molecular Formula: C₂₂H₁₉NO₃Cl₂
• Molecular Weight: 416.29716
• CID: 964741
• PubChem ID: 6455379

(1R,2S,1'R)-Cypermethrin Properties

Names and Identifiers

• alpha-cyano-3-phenoxybenzyl [1R-[1alpha(R*),3beta]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• (R)-cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• 266-492-6
• d-trans-.beta.-Cypermethrin
• MFCD00055328
• CS-0209285
• rel-(R)-Cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1R,3S)-rel-
• RU-27816, (-)-
• NS00086637
• (R)-Cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane-1-carboxylate
• AS-15127
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1R,3S)-
• Q27254013
• DTXSID0032524
• EPA Pesticide Chemical Code 109704
• 66290-20-8
• SCHEMBL5934059
• Beta-cypermethrin
• Caswell No. 271DD
• UNII-25Z2UPI78O
• KAATUXNTWXVJKI-HBFSDRIKSA-N
• [(R)-cyano-(3-phenoxyphenyl)methyl] (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• CHEMBL2272088
• Kefil Super
• 25Z2UPI78O
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1R-(1alpha(R*),3beta))-
• DTXSID00873776
• d-trans-beta-Cypermethrin
• EINECS 266-492-6
• 66841-24-5
• alpha-Cyano-3-phenoxybenzyl (1R-(1alpha(R*),3beta))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• CYPERMETHRIN, D-TRANS-.BETA.
• alpha-Cyano-(3-phenoxy-phenyl)-methyl 3-(2,2-dichloro-vinyl)-2,2-dimethyl-cyclo-pro-pane-carboxylate
• RU-27816
• (R)-trans-Cypermethrin
• (1R,2S,1'R)-Cypermethrin
• AKOS025310173
• Cymbush R

• InChIKey： KAATUXNTWXVJKI-HBFSDRIKSA-NCopyCopied
• Inchi： InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20+/m1/s1CopyCopied
• SMILES： CC1([C@@H]([C@H]1C(=O)O[C@@H](C#N)c2cccc(c2)Oc3ccccc3)C=C(Cl)Cl)CCopyCopied

Computed Properties

• Exact Mass: 415.07437
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 415.074199
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 59.3

Experimental Properties

• PSA: 59.32
• Refractive Index: 1.621
• Boiling Point: 511.3°C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 263°C
• Density: 1.329

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids